Cas no 104-64-3 (Benzenepropanol,1-formate)

• Product Name: Benzenepropanol,1-formate
• CAS No: 104-64-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 168542
• Update Time: 2025-04-19

Benzenepropanol,1-formate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol,1-formate
• 3-phenylpropyl formate
• 1-Phenyl-3-formyloxypropane
• 3-phenyl-1-propanol formate ester
• 3-Phenyl-1-propyl formate
• 3-phenyl-propanol formate
• 3-Phenylpropyl methanoate
• Ameisensaeure-(3-phenyl-propylester)
• BENZENEPROPANOL, FORMATE
• formic acid 3-phenylpropyl ester
• formic acid-(3-phenyl-propyl ester)
• Hydrocinnamyl formate
• Hydrocinnamyl methanoate
• FEMA 2895
• PHENYLPROPYLFORMATE
• 3-Phenylpropylformiat
• gamma-phenylpropylformate
• 3-phenyl-1-propanoformate
• 3-Phenyl-1-propanol formate
• hydrocinnamylformate
• benzenepropanol,formate
• 3-phenyl-1-propylformate

• Inchi： 1S/C10H12O2/c11-9-12-8-4-7-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2
• InChI Key： AMHRXSOVSAQOKL-UHFFFAOYSA-N
• SMILES： O=COCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.0041 (rough estimate)
• Boiling Point: 231.67°C (rough estimate)
• Flash Point: 101.4°C
• Refractive Index: 1.5190 (estimate)
• PSA: 26.3
• LogP: 2.42810
• FEMA: 2895 | 3-PHENYLPROPYL FORMATE

Benzenepropanol,1-formate Security Information

• Safety Term：FORMIC ACID."> Mildly toxic by ingestion. A skin irritant. When heated to decomposition it emits acrid smoke and fumes. See also FORMIC ACID.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives